Cas no 2387-16-8 (Benzene,1,1'-(2,2-dichloroethylidene)bis-)

• Product Name: Benzene,1,1'-(2,2-dichloroethylidene)bis-
• CAS No: 2387-16-8
• MF: C₁₄H₁₂Cl₂
• MW: 251.151082038879
• CID: 291335
• PubChem ID: 247739
• Update Time: 2025-04-19

Benzene,1,1'-(2,2-dichloroethylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-(2,2-dichloroethylidene)bis-
• (2,2-dichloro-1-phenylethyl)benzene
• 1,1-Dichlor-2,2-bis-(p-chlorphenyl)-ethan
• 1,1-Dichlor-2,2-diphenyl-aethan
• 1,1-dichloro-2,2-diphenyl-ethane
• 1,1-diphenyl-2,2-dichloroethane
• 1,1-diphenyl-2-dichloroethane
• Benzene,1,1'-(2,2-dichloroethylidene)bis
• UNII-AH359A631S
• DTXSID40178570
• FVMUDWLRSAABPN-UHFFFAOYSA-N
• NSC-63004
• 1,1-Dichloro-2,2-diphenylethane
• CHEBI:79641
• AH359A631S
• (2,2-Dichloro-1-phenylethyl)benzene #
• 2387-16-8
• ETHANE, 1,1-DICHLORO-2,2-DIPHENYL-
• NCIOpen2_002759
• Q27148763
• NSC 63004
• Benzene, 1,1'-(2,2-dichloroethylidene)bis-
• NSC63004
• SCHEMBL8598002

• Inchi： 1S/C14H12Cl2/c15-14(16)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13-14H
• InChI Key： FVMUDWLRSAABPN-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC=CC=1)C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 250.03200
• Monoisotopic Mass: 250.0316058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 4.62220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes